N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C23H22F3N5O/c1-30-10-12-31(13-11-30)21-9-8-20(28-29-21)16-4-3-7-19(15-16)27-22(32)17-5-2-6-18(14-17)23(24,25)26/h2-9,14-15H,10-13H2,1H3,(H,27,32)
• InChI Key: UISJROFCGNFXJH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C23H22F3N5O
• Molecular Weight: 441.4 g/mol

Description

N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H22F3N5O and its molecular weight is 441.458. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research and Drug Development

Compounds with structures similar to "N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzamide" have been studied extensively for their pharmacological effects. For instance, arylpiperazine derivatives have reached clinical application stages, mainly for treating depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including CYP3A4-dependent N-dealkylation, forming metabolites known for various serotonin receptor-related effects (Caccia, 2007).

Molecular Design and Synthesis

The molecular design of heterocyclic compounds, including those with pyridazin-3-yl and piperazin-1-yl components, is significant in creating new materials for electronic devices, luminescent elements, and photoelectric conversion elements. The synthesis of novel functionalized heteroaromatic compounds and the development of new methods for this purpose are areas of ongoing research, demonstrating the compound's relevance in materials science and chemistry (Moustafa et al., 2017).

Biological and Medicinal Applications

The versatility of the N-phenylpiperazine scaffold, closely related to the chemical structure , has been highlighted in medicinal chemistry. This scaffold has proven its drug-likeness in CNS disorders treatment, suggesting that the structural motif can be exploited across several therapeutic fields, indicating a direction for future research on similar compounds (Maia, Tesch, & Fraga, 2012).